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Compound of Interest

Compound Name: tert-Butyl phenyl carbonate

Cat. No.: B128739

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of tert-Butyl phenyl
carbonate, a versatile reagent in organic synthesis, particularly relevant to drug development
and other chemical industries. This document outlines its commercial availability, key
properties, and detailed experimental protocols for its synthesis and application, with a focus
on its role as a protecting group.

Commercial Availability

tert-Butyl phenyl carbonate is readily available from a variety of chemical suppliers. The
following table summarizes key information from several prominent vendors to facilitate
procurement for research and development purposes.
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) Product . Available .
Supplier Purity . Price (USD)
Number(s) Quantities
Sigma-Aldrich 124303 98% 25¢ $59.92
Thermo Scientific $97.00 (for 100
AAH6086714 97% 259g,100g
(Alfa Aesar) 9)
Tokyo Chemical Contact for Contact for
B3590 >96.0% (HPLC) _ _
Industry (TCI) details details
Contact for Contact for
Chem-Impex 31286 > 98% (GC) ) ]
details details
EAST
Contact for
CHEMSOURCE - 99% 1 kg, 25 kg/drum ]
details
S LIMITED
) Contact for Contact for
BOC Sciences - 98% ) ]
details details

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to visit the supplier's website for the most current pricing and availability.

Physicochemical Properties

Property Value

CAS Number 6627-89-0[1][2][3][4][5][6][7]
Molecular Formula C11H1403[1][4][6]

Molecular Weight 194.23 g/mol [2][4]

Colorless to light yellow liquid or white
Appearance

powder[1][5]
Boiling Point 83 °C at 0.6 mmHg[2][3][4]
Density 1.05 g/mL at 20 °C[2][3][4]
Solubility Slightly soluble in water[8]
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Applications in Research and Drug Development

tert-Butyl phenyl carbonate is a valuable reagent in organic synthesis, primarily utilized for
the introduction of the tert-butoxycarbonyl (Boc) protecting group to amines.[1][9] This
protection is a crucial step in the multi-step synthesis of complex molecules, including active
pharmaceutical ingredients (APIs). The Boc group is favored for its stability under a wide range
of reaction conditions and its facile removal under acidic conditions.[9]

Key applications include:

e Mono-Boc protection of a,w-diamines: This reagent allows for the selective protection of one
amino group in a diamine, a critical transformation in the synthesis of various drug
candidates and building blocks.[8][10]

e Synthesis of carbamate-protected polyamines: It is used in the preparation of polyamines
with protected carbamates.[4]

o Synthesis of 2-nitroindoles: It serves as a reagent in the synthesis of these heterocyclic
compounds.[8]

o Preparation of small molecule inhibitors: It has been used in the preparation of inhibitors of
acetyl-CoA carboxylase 1 and 2, which are involved in fatty acid biosynthesis.[4]

Experimental Protocols
Synthesis of tert-Butyl Phenyl Carbonate

A common method for the laboratory-scale synthesis of tert-Butyl phenyl carbonate involves
the reaction of phenyl chloroformate with tert-butanol in the presence of a base.[2]

Materials:
o tert-Butanol
e Quinoline

¢ Phenyl chloroformate
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Dichloromethane (CH2Clz2)

Water

5% Hydrochloric acid (HCI)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

 In a round-bottomed flask equipped with a stirrer, thermometer, and dropping funnel,
dissolve tert-butanol (1.0 mole) and quinoline (1.0 mole) in dichloromethane.[2]

e While stirring, add phenyl chloroformate (1.0 mole) dropwise to the solution. Maintain the
reaction temperature between 28-31°C by cooling the flask as necessary.[2]

 After the addition is complete, allow the mixture to stand overnight at room temperature.[2]

o Add water to the reaction mixture to dissolve the precipitated quinoline hydrochloride.[11]

o Separate the organic layer and wash it sequentially with two portions of water and then three
to four portions of 5% hydrochloric acid.[11]

o Dry the organic layer over anhydrous magnesium sulfate.[2]

e Remove the solvent by distillation.[11]

e Distill the crude product under vacuum (e.g., 0.5 mmHg) to yield pure tert-Butyl phenyl
carbonate (boiling point 74-78 °C at 0.5 mmHg).[2][11]

Reaction Workup Purification
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Synthesis of tert-Butyl phenyl carbonate workflow.

Mono-Boc Protection of a Diamine

This protocol describes a general procedure for the selective mono-protection of a primary
diamine using tert-Butyl phenyl carbonate.[10][12]

Materials:

1,2-Ethanediamine (or other suitable diamine)
 tert-Butyl phenyl carbonate

¢ Absolute Ethanol (EtOH)

e 2M Hydrochloric acid (HCI)

e 2M Sodium hydroxide (NaOH)

e Dichloromethane (CH2Cl2)

¢ Anhydrous sodium sulfate (Naz2S0a)

o Water

Procedure:

o Dissolve the diamine (1.0 equivalent) in absolute ethanol in a round-bottomed flask equipped
with a reflux condenser.[10][12]

» Add tert-Butyl phenyl carbonate (1.0 equivalent) to the solution.[10][12]
e Heat the reaction mixture to reflux and maintain for approximately 18 hours.[10][12]

o Cool the reaction mixture to room temperature and concentrate it using a rotary evaporator.
[10][12]

o Add water to the residue and adjust the pH to approximately 3 by the careful addition of 2M
HCI.[12]
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o Extract the aqueous solution with dichloromethane to remove any unreacted starting material
and byproducts.[12]

e Adjust the pH of the aqueous phase to 12 with the addition of 2M NaOH.[12]
o Extract the basic aqueous phase with several portions of dichloromethane.[12]

o Combine the organic extracts from the basic extraction, dry over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure to yield the mono-Boc-protected diamine.[12]

Workup

Click to download full resolution via product page

Mono-Boc protection of a diamine workflow.

Logical Relationship of Boc Protection

The use of tert-Butyl phenyl carbonate for Boc protection is a fundamental strategy in peptide
synthesis and the construction of complex molecules where selective reactivity of different

functional groups is required.
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Logic of Boc protection and deprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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